![molecular formula C9H6O4 B1342582 [2,2'-Bifuran]-5-carboxylic acid CAS No. 856122-70-8](/img/structure/B1342582.png)
[2,2'-Bifuran]-5-carboxylic acid
Overview
Description
“[2,2’-Bifuran]-5-carboxylic acid” is a type of organic compound that belongs to the class of furan-based dicarboxylic acids . It is a promising biobased diacid monomer .
Synthesis Analysis
The synthesis of “[2,2’-Bifuran]-5-carboxylic acid” involves the use of two renewable dicarboxylic acids, furan-2,5-dicarboxylic acid and 2,2′-bifuran-5,5′-dicarboxylic acid . These acids are applied as bisphenol A substitutes to prepare partially bio-based dimethacrylate resins . The furan-based dimethacrylates are synthesized using their diglycidyl esters as intermediates, which are then reacted with methacrylic acid .Molecular Structure Analysis
The molecular structure of “[2,2’-Bifuran]-5-carboxylic acid” is characterized by the presence of furan rings and carboxylic acid groups . The furan ring is a heterocyclic compound with a five-membered aromatic ring and four carbon atoms and one oxygen . The carboxylic acid group (-COOH) is a functional group consisting of a carbonyl group (C=O) and a hydroxyl group (O-H) attached to the same carbon atom .Chemical Reactions Analysis
The chemical reactions involving “[2,2’-Bifuran]-5-carboxylic acid” are likely to be similar to those of other carboxylic acids . Carboxylic acids can react with bases to form salts and water, a process known as neutralization . They can also undergo reduction to form alcohols, and oxidation to form carboxylic acid derivatives such as acid chlorides, anhydrides, esters, and amides .Scientific Research Applications
Bio-Derived Thermosets
[2,2’-Bifuran]-5-carboxylic acid has been used to synthesize bio-based dimethacrylate resins. These resins can be cured into thermosets with high glass-transition temperatures and mass loss temperatures, making them suitable for high-temperature applications .
Bio-Based Polymers
The compound serves as a monomer in the creation of novel bio-based polymers, such as polyamides and polyesters, which are environmentally friendly alternatives to traditional plastics .
High Barrier Packaging Materials
Furfural-based polyesters bearing [2,2’-Bifuran]-5-carboxylic acid units have been developed for packaging applications due to their high oxygen barrier properties .
Biodegradable Materials
Research is being conducted on the use of [2,2’-Bifuran]-5-carboxylic acid in the manufacture of biodegradable and bio-based polymers, contributing to the development of sustainable materials .
Pharmaceutical Applications
While not directly related to [2,2’-Bifuran]-5-carboxylic acid, furan-based compounds are being explored for their pharmaceutical and therapeutic potential, which could extend to derivatives like [2,2’-Bifuran]-5-carboxylic acid in the future .
Renewable Resins
The compound has been applied as a substitute for bisphenol A in the preparation of partially bio-based dimethacrylate resins, offering a renewable alternative for resin production .
Future Directions
Mechanism of Action
Target of Action
It has been used as a precursor for the synthesis of bio-based polyesters . It’s also been applied as a substitute for bisphenol A in the preparation of partially bio-based dimethacrylate resins .
Mode of Action
It’s known that it can participate in polycondensation reactions to form polyesters . In these reactions, the carboxylic acid groups of the bifuran compound react with alcohols to form ester linkages, creating a polymer chain .
Result of Action
The primary result of [2,2’-Bifuran]-5-carboxylic acid’s action is the formation of bio-based polyesters . These polyesters have high intrinsic viscosities and good thermal stability . They can be processed into free-standing films via melt-pressing .
properties
IUPAC Name |
5-(furan-2-yl)furan-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6O4/c10-9(11)8-4-3-7(13-8)6-2-1-5-12-6/h1-5H,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LSHBJDUGWLRJNU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C2=CC=C(O2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20596379 |
Source
|
| Record name | [2,2'-Bifuran]-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20596379 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[2,2'-Bifuran]-5-carboxylic acid | |
CAS RN |
856122-70-8 |
Source
|
| Record name | [2,2'-Bifuran]-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20596379 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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